Cas no 855715-42-3 (3-(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic Acid)

• Product Name: 3-(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic Acid
• CAS No: 855715-42-3
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 844363
• PubChem ID: 5916536
• Update Time: 2024-10-26

3-(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-ETHOXY-2-METHYL-2,3-DIHYDRO-1-BENZOFURAN-6-YL)ACRYLIC ACID
• 3-(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid
• MLS000773815
• 3-(5-Ethoxy-2-methyl-2,3-dihydrobenzofuran-6-yl)acrylic acid
• HMS2775N04
• STL301633
• SBB039059
• NE27333
• SEL10403420
• SMR000364685
• (2E)-3-(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid
• (2E)-3-(5-ethoxy-2-methyl(2,3-dihydrobenzo[3,4-b]furan-6-yl))prop-2-enoic a
• EN300-624223
• CS-0345086
• Z2312397793
• AKOS016039012
• (E)-3-(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid
• AKOS000263290
• CHEMBL1547432
• 855715-42-3
• J-500761
• 3-(5-Ethoxy-2-methyl-2,3-dihydrobenzofuran-6-yl)acrylicacid
• EN300-10714
• MFCD06496436
• 3-(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic Acid

• MDL： MFCD06496436
• Inchi： 1S/C14H16O4/c1-3-17-12-8-11-6-9(2)18-13(11)7-10(12)4-5-14(15)16/h4-5,7-9H,3,6H2,1-2H3,(H,15,16)/b5-4+
• InChI Key： IEVIGEWGDQZBOB-SNAWJCMRSA-N
• SMILES： O1C2C=C(/C=C/C(=O)O)C(=CC=2CC1C)OCC

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives